Cas no 859129-31-0 (7-methoxy-4-{(3-methoxyphenyl)aminomethyl}-2H-chromen-2-one)

7-Methoxy-4-{(3-methoxyphenyl)aminomethyl}-2H-chromen-2-one is a synthetic coumarin derivative characterized by its methoxy-substituted phenylaminomethyl group at the 4-position. This structural modification enhances its potential as an intermediate in organic synthesis, particularly in the development of bioactive compounds. The presence of methoxy groups may influence electronic properties, improving stability and reactivity in selective transformations. Its chromen-2-one core is known for applications in medicinal chemistry, including enzyme inhibition and fluorescence studies. The compound's well-defined structure allows for precise functionalization, making it valuable for research in pharmaceutical and material science applications. Proper handling and storage under inert conditions are recommended to maintain its integrity.
7-methoxy-4-{(3-methoxyphenyl)aminomethyl}-2H-chromen-2-one structure
859129-31-0 structure
Product Name:7-methoxy-4-{(3-methoxyphenyl)aminomethyl}-2H-chromen-2-one
CAS No:859129-31-0
MF:C18H17NO4
MW:311.331885099411
CID:5421472
Update Time:2025-05-26

7-methoxy-4-{(3-methoxyphenyl)aminomethyl}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 7-methoxy-4-[(3-methoxyanilino)methyl]chromen-2-one
    • 7-methoxy-4-{(3-methoxyphenyl)aminomethyl}-2H-chromen-2-one
    • Inchi: 1S/C18H17NO4/c1-21-14-5-3-4-13(9-14)19-11-12-8-18(20)23-17-10-15(22-2)6-7-16(12)17/h3-10,19H,11H2,1-2H3
    • InChI Key: LGLREHBGXQGIHS-UHFFFAOYSA-N
    • SMILES: C1(=O)OC2=CC(OC)=CC=C2C(CNC2=CC=CC(OC)=C2)=C1

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Additional information on 7-methoxy-4-{(3-methoxyphenyl)aminomethyl}-2H-chromen-2-one

Comprehensive Overview of 7-Methoxy-4-{(3-Methoxyphenyl)Aminomethyl}-2H-Chromen-2-One (CAS No. 859129-31-0)

7-Methoxy-4-{(3-methoxyphenyl)aminomethyl}-2H-chromen-2-one (CAS No. 859129-31-0) is a synthetic coumarin derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound, characterized by its methoxy-substituted phenyl and aminomethyl functional groups, exhibits potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways. Its chromen-2-one backbone is a hallmark of bioactive molecules, making it a subject of ongoing studies in medicinal chemistry.

The growing demand for small-molecule therapeutics has placed compounds like 7-methoxy-4-{(3-methoxyphenyl)aminomethyl}-2H-chromen-2-one at the forefront of research. Recent trends in AI-driven drug design and computational chemistry have further highlighted its relevance, as researchers explore its binding affinity and pharmacokinetic properties. Searches for "coumarin-based drug candidates" and "methoxy-substituted bioactive compounds" frequently include this molecule, reflecting its prominence in academic and industrial circles.

One of the key attributes of CAS No. 859129-31-0 is its potential role in addressing oxidative stress-related disorders, a hot topic in health and wellness. The compound's antioxidant-like properties, inferred from its structural analogs, align with current interest in natural product-inspired therapeutics. This connection to neuroprotection and anti-inflammatory mechanisms has spurred investigations into its efficacy in preclinical models, often discussed in forums focusing on integrative medicine.

From a synthetic perspective, the 7-methoxy-4-{(3-methoxyphenyl)aminomethyl} moiety offers versatility for structure-activity relationship (SAR) studies. Chemists frequently search for "modular coumarin synthesis" or "aminomethylation techniques" to optimize its production. The compound's fluorescence properties also make it a candidate for biomolecular imaging, a rapidly evolving field in diagnostics and precision medicine.

Environmental and green chemistry applications are another emerging area for 859129-31-0. Its potential as a biodegradable scaffold aligns with global sustainability goals, resonating with searches like "eco-friendly pharmaceutical intermediates." Researchers are exploring its degradation pathways and low-toxicity profile, which could position it as a safer alternative in industrial applications.

In summary, 7-methoxy-4-{(3-methoxyphenyl)aminomethyl}-2H-chromen-2-one represents a multifaceted compound bridging drug development, material science, and environmental health. Its CAS No. 859129-31-0 serves as a critical identifier for researchers navigating databases like PubChem or Reaxys. As interest grows in multi-target therapeutics and sustainable chemistry, this molecule is poised to remain a focal point of interdisciplinary research.

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